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Compound of Interest

Compound Name: (Z)-Akuammidine

CAS No.: 113973-31-2

Cat. No.: B1181189

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of (Z)-Akuammidine, a sarpagan-

type monoterpenoid indole alkaloid. It is designed to equip researchers and drug development

professionals with the essential knowledge to understand and utilize this compound in their

scientific endeavors. This document delves into its chemical identity, physicochemical

properties, synthesis, biological activity, and relevant experimental protocols, grounding all

information in authoritative scientific literature.

Chemical Identity and Physicochemical Properties
(Z)-Akuammidine is a complex natural product with a pentacyclic structure. A thorough

understanding of its fundamental properties is the first step in any research application.

IUPAC Name and CAS Number
IUPAC Name: methyl 15-ethylidene-13-(hydroxymethyl)-3,17-

diazapentacyclo[12.3.1.02,10.04,9.012,17]octadeca-2(10),4,6,8-tetraene-13-carboxylate[1]
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Synonyms: 19-(Z)-Akuammidine

CAS Number: 113973-31-2

Physicochemical Data
A summary of the key physicochemical properties of (Z)-Akuammidine is presented in Table 1.

This data is critical for designing experimental conditions, including solvent selection for assays

and formulation development.

Property Value Source

Molecular Formula C₂₁H₂₄N₂O₃ PubChem

Molecular Weight 352.43 g/mol PubChem

Appearance White to off-white solid MedChemExpress

Melting Point 240 °C Biosynth

Solubility Soluble in DMSO MedChemExpress

Storage
Store at -20°C, protect from

light
MedChemExpress

Table 1: Physicochemical Properties of (Z)-Akuammidine

Sourcing and Synthesis
(Z)-Akuammidine can be obtained from natural sources or through total synthesis, providing

researchers with different avenues for acquiring the compound for their studies.

Natural Occurrences
(Z)-Akuammidine is an alkaloid found in various medicinal plants, most notably:

Gelsemium elegans[2]

Picralima nitida (Akuamma seeds)[3]
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Alstonia scholaris

The presence of (Z)-Akuammidine in these botanicals, which have a history of use in

traditional medicine, has spurred interest in its pharmacological properties.

Total Synthesis
The first total synthesis of (Z)-Akuammidine was accomplished by Zhang and co-workers in

2022 as part of a unified approach to sarpagine- and koumine-type alkaloids[2]. The synthetic

strategy provides a reliable and scalable method for obtaining the pure compound, which is

crucial for detailed pharmacological studies and potential drug development.

The synthesis initiates from (3S)-aldehyde derived from tryptophol. A key feature of the

synthesis is the stereoselective olefination to install the characteristic (Z)-terminal alkene[2].

The final steps involve a Knoevenagel condensation with formaldehyde[2]. A simplified

workflow of this synthetic approach is illustrated below.
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Figure 1: Simplified workflow of the total synthesis of (Z)-Akuammidine.

This synthetic route provides access to both (Z)-Akuammidine and its (E)-isomer by selecting

the appropriate olefination conditions, allowing for comparative biological studies.

Biological Activity and Mechanism of Action
(Z)-Akuammidine exhibits a range of biological activities, with its interaction with opioid

receptors being of significant interest.

Opioid Receptor Modulation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.benchchem.com/product/b1181189/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/product/b1181189/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/product/b1181189/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/product/b1181189/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181189?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Z)-Akuammidine is known to interact with opioid receptors. While specific binding affinities for

the (Z)-isomer are not extensively reported, studies on the closely related "Akuammidine"

(stereochemistry often unspecified) show a preference for the µ-opioid receptor. The reported

binding affinities (Ki) are 0.6 µM for µ, 2.4 µM for δ, and 8.6 µM for κ-opioid binding sites[4]. It is

important to note that akuammine, another alkaloid from Picralima nitida, acts as an antagonist

at µ-opioid receptors[4]. This highlights the need for precise characterization of the specific

isomer being studied.

The agonist activity of akuammidine at the µ-opioid receptor suggests potential for analgesic

effects. The downstream signaling cascade of µ-opioid receptor activation is well-established

and is depicted in the diagram below.
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Figure 2: Postulated downstream signaling pathway of (Z)-Akuammidine at the µ-opioid

receptor.

Other Biological Activities
Beyond its effects on opioid receptors, (Z)-Akuammidine has been reported to possess

several other biological properties, although quantitative data for the pure (Z)-isomer is often
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limited. These include:

Anti-inflammatory and Anti-asthmatic properties[4]

Cytotoxic activity: Various alkaloids from Gelsemium elegans have shown cytotoxicity

against different cancer cell lines, with IC50 values in the micromolar range[2]. However,

specific IC50 values for (Z)-Akuammidine are not well-documented in the readily available

literature.

Antimicrobial and Antioxidant activities

Further research is required to isolate and quantify the specific contributions of (Z)-
Akuammidine to these effects.

Pharmacokinetics
A study on the toxicokinetics of 11 Gelsemium alkaloids in rats following intravenous

administration provides valuable insight into the disposition of (Z)-Akuammidine[5]. The key

pharmacokinetic parameters are summarized in Table 2.

Parameter Value Unit

AUC(0-t) 115.3 ± 25.4 ng/mLh

AUC(0-∞) 118.9 ± 26.2 ng/mLh

MRT(0-t) 1.9 ± 0.3 h

MRT(0-∞) 2.0 ± 0.3 h

t₁/₂z 1.8 ± 0.3 h

Vz 1109.1 ± 201.5 mL/kg

CLz/F 851.3 ± 162.7 mL/h/kg

Cmax 76.4 ± 15.8 ng/mL

Table 2: Toxicokinetic parameters of (Z)-Akuammidine in rats after intravenous administration

(0.1 mg/kg)[5]
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These results indicate that (Z)-Akuammidine has a relatively short half-life and a large volume

of distribution in rats.

Experimental Protocols
To facilitate further research, this section provides a detailed protocol for the quantification of

(Z)-Akuammidine in plasma using UPLC-MS/MS, based on methodologies reported for related

alkaloids[2].

UPLC-MS/MS Quantification of (Z)-Akuammidine in Rat
Plasma
Objective: To establish a robust and sensitive method for the quantification of (Z)-
Akuammidine in a biological matrix.

Materials:

(Z)-Akuammidine standard

Internal standard (e.g., strychnine)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Rat plasma (blank)

Instrumentation:

UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.

Procedure:

Standard and Sample Preparation:
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Prepare stock solutions of (Z)-Akuammidine and the internal standard in methanol or

DMSO.

Create a series of calibration standards by spiking blank rat plasma with known

concentrations of (Z)-Akuammidine.

For plasma samples, add an internal standard and precipitate proteins by adding three

volumes of ice-cold acetonitrile.

Vortex and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen.

Reconstitute the residue in the mobile phase for injection.

UPLC-MS/MS Conditions:

Column: Waters UPLC BEH C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Flow Rate: 0.3 mL/min

Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping

up to a high percentage of mobile phase B to elute the analyte, followed by a re-

equilibration step.

Injection Volume: 5 µL

Ionization Mode: ESI Positive

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions: These need to be optimized by infusing a standard solution of (Z)-
Akuammidine. The parent ion will be [M+H]⁺ (m/z 353.2). Product ions will result from the
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fragmentation of the parent molecule.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of (Z)-Akuammidine to the

internal standard against the nominal concentration of the calibration standards.

Determine the concentration of (Z)-Akuammidine in the unknown samples by

interpolating their peak area ratios from the calibration curve.

Workflow Diagram:
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Figure 3: Workflow for the UPLC-MS/MS quantification of (Z)-Akuammidine in plasma.
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Conclusion and Future Directions
(Z)-Akuammidine is a fascinating natural product with a complex chemical structure and

promising, yet not fully characterized, biological activities. Its interaction with opioid receptors

presents a potential starting point for the development of novel analgesics. However, this guide

also highlights several areas where further research is critically needed. Specifically, detailed

investigations into its solubility and stability, a more precise determination of its binding affinities

for various receptors, and a comprehensive evaluation of its cytotoxic and other biological

effects using the pure (Z)-isomer are essential next steps. The availability of a total synthesis

route will be invaluable in enabling these future studies and unlocking the full therapeutic

potential of (Z)-Akuammidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://www.mdpi.com/1420-3049/26/2/481
https://pubmed.ncbi.nlm.nih.gov/19326910/
https://www.researchgate.net/publication/221718049_Vasorelaxant_activity_of_indole_alkaloids_from_Tabernaemontana_dichotoma
https://www.benchchem.com/product/b1181189?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-Akuammidine
https://www.tandfonline.com/doi/full/10.1080/14756366.2022.2155639
https://www.biosynth.com/p/NEA97331/113973-31-2-z-akuammidine
https://www.medchemexpress.com/akuammidine.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7378607/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7378607/
https://www.benchchem.com/product/b1181189/docs#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/product/b1181189/docs#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/product/b1181189/docs#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/product/b1181189/docs#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181189?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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